Cas no 2229685-76-9 (5-(1H-1,2,4-triazol-1-yl)pent-2-enal)

• Product Name: 5-(1H-1,2,4-triazol-1-yl)pent-2-enal
• CAS No: 2229685-76-9
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6283994
• PubChem ID: 165656568
• Update Time: 2025-05-22

5-(1H-1,2,4-triazol-1-yl)pent-2-enal Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,2,4-triazol-1-yl)pent-2-enal
• EN300-1998443
• 2229685-76-9

• Inchi： 1S/C7H9N3O/c11-5-3-1-2-4-10-7-8-6-9-10/h1,3,5-7H,2,4H2/b3-1+
• InChI Key： HHAAFYXZAFLSSV-HNQUOIGGSA-N
• SMILES： O=C/C=C/CCN1C=NC=N1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(1H-1,2,4-triazol-1-yl)pent-2-enal

Research Brief on 5-(1H-1,2,4-triazol-1-yl)pent-2-enal (CAS: 2229685-76-9): Recent Advances and Applications

The compound 5-(1H-1,2,4-triazol-1-yl)pent-2-enal (CAS: 2229685-76-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-(1H-1,2,4-triazol-1-yl)pent-2-enal as a key intermediate in the synthesis of heterocyclic compounds with potential pharmacological properties. Its structure, featuring a 1,2,4-triazole moiety conjugated with an α,β-unsaturated aldehyde, makes it a valuable scaffold for designing enzyme inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for novel antifungal agents targeting fungal cytochrome P450 enzymes.

In terms of synthetic methodologies, advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of 5-(1H-1,2,4-triazol-1-yl)pent-2-enal, as reported in a 2024 Organic Letters publication. This breakthrough has significant implications for the development of chiral drugs, particularly in the treatment of infectious diseases and cancer. The compound's reactivity profile allows for diverse functionalization, making it a versatile building block in combinatorial chemistry.

Mechanistic studies have revealed that 5-(1H-1,2,4-triazol-1-yl)pent-2-enal exhibits unique interactions with biological targets. Molecular docking simulations and X-ray crystallography data (2023, ACS Chemical Biology) show that the triazole ring forms stable hydrogen bonds with active site residues of target proteins, while the α,β-unsaturated aldehyde moiety acts as an electrophilic warhead capable of covalent modification. This dual functionality has been exploited in the design of irreversible inhibitors for cysteine proteases, a strategy being explored for antiviral and anticancer applications.

From a pharmaceutical development perspective, recent pharmacokinetic studies (2024, European Journal of Pharmaceutical Sciences) have investigated the ADME properties of 5-(1H-1,2,4-triazol-1-yl)pent-2-enal derivatives. While the parent compound shows moderate metabolic stability, structural modifications at the pentenal chain have yielded analogs with improved oral bioavailability and tissue distribution profiles. These findings are particularly relevant for the compound's potential application in central nervous system disorders, where blood-brain barrier penetration is crucial.

The safety profile of 5-(1H-1,2,4-triazol-1-yl)pent-2-enal has been systematically evaluated in recent toxicological studies. A 2023 report in Chemical Research in Toxicology identified the compound's reactive aldehyde group as a potential source of cytotoxicity at high concentrations, prompting the development of prodrug strategies to mitigate this effect while maintaining therapeutic activity. Structure-toxicity relationship studies have guided the design of safer analogs with preserved biological activity.

Looking forward, 5-(1H-1,2,4-triazol-1-yl)pent-2-enal continues to show promise as a versatile scaffold in medicinal chemistry. Current research directions include its application in targeted protein degradation (PROTACs), as evidenced by recent patents filed by major pharmaceutical companies, and its use in bioorthogonal chemistry for imaging applications. The compound's unique combination of synthetic accessibility and biological relevance positions it as an important tool in the ongoing development of novel therapeutic agents across multiple disease areas.